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Compound of Interest

Compound Name: Itraconazole-d3

Cat. No.: B602483

This in-depth technical guide is designed for researchers, scientists, and drug development
professionals, providing a comprehensive overview of commercially available Itraconazole-d3
standards. This document outlines the commercial sources, provides detailed experimental
protocols for its use as an internal standard, and illustrates its metabolic context.

Introduction

Itraconazole-d3 is the deuterated analog of Itraconazole, a broad-spectrum triazole antifungal
agent.[1] Its primary application in a research setting is as an internal standard for the
guantification of Itraconazole in biological matrices using mass spectrometry-based assays,
such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][3] The stable
isotope label ensures that Itraconazole-d3 has nearly identical chemical and physical
properties to Itraconazole, but with a distinct molecular weight, allowing for accurate and
precise quantification by correcting for variations during sample preparation and analysis.[3]

Commercially Available Itraconazole-d3 Standards

A variety of suppliers offer Itraconazole-d3 for research purposes. The following table
summarizes the key quantitative data for these commercially available standards. Researchers
should always refer to the supplier's certificate of analysis for the most accurate and up-to-date
information.
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. Catalog CAS Molecular . Available
Supplier Purity
Number Number Formula Formats
B 1217512-35-  C35H35D3CI , , B
Veeprho Not specified High quality Not specified
0 2N804
MedChemEx 1217512-35- C35H35D3CI _
HY-17514S1 99.62% Solid
press (MCE) 0 2N804
1217512-35-  C35H35D3CI B B
SynZeal SZ-1011D01 Not specified Not specified
0 2N804
Simson
N 1217512-35- C35H35D3CI _ _ N
Pharma Not specified High quality Not specified
0 2N804
Limited
LGC 1217512-35- C35H35D3CI N 1 mg, 5 mg,
TRC-1937503 Not specified
Standards 2N804 10 mg
Artis B 1217512-35- B B B
Not specified Not specified Not specified Not specified
Standards

Experimental Protocols

The use of Itraconazole-d3 as an internal standard is crucial for accurate bioanalytical
methods. Below is a detailed experimental protocol for the quantification of Itraconazole in
human plasma using LC-MS/MS, based on established methodologies.[4][5][6][7]

Preparation of Stock and Working Solutions

e |traconazole and Itraconazole-d3 Stock Solutions (1 mg/mL): Accurately weigh and dissolve
Itraconazole and Itraconazole-d3 in a suitable solvent such as methanol or a 1:1
water:methanol mixture.[4][5]

e Working Standard Solutions: Prepare a series of working standard solutions of Itraconazole
by serial dilution of the stock solution with a suitable solvent (e.g., 50:50 methanol/water) to
create calibration standards.
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« Internal Standard Working Solution: Prepare a working solution of Itraconazole-d3 at an
appropriate concentration (e.g., 100 ng/mL) by diluting the stock solution with methanol.[7]

Sample Preparation (Protein Precipitation)

e To 100 pL of human plasma in a microcentrifuge tube, add 50 pL of the Itraconazole-d3
internal standard working solution.[7]

» For calibration standards, add a known amount of the Itraconazole working standard
solutions. For quality control (QC) samples and unknown samples, add 50 uL of the
appropriate solvent.

e Add 400 pL of acetonitrile containing 0.5% formic acid to precipitate the plasma proteins.[7]
e Vortex the mixture for 1 minute.
e Centrifuge the samples at 3500 rpm for 5 minutes to pellet the precipitated proteins.[7]

o Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

¢ Liquid Chromatography (LC) System: A high-performance or ultra-high-performance liquid
chromatography system.

¢ Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an
electrospray ionization (ESI) source.

o Chromatographic Column: A C18 reversed-phase column (e.g., Agilent Zorbax SB-C18,
2.1x50mm, 3.5 pm).[7]

e Mobile Phase:
o Mobile Phase A: 10 mM ammonium formate in water with 0.1% formic acid.[7]

o Mobile Phase B: 0.1% formic acid in acetonitrile.[7]
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o Gradient Elution: A suitable gradient to separate Itraconazole from endogenous plasma
components.

« lonization Mode: Positive electrospray ionization (ESI+).

e Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions
for Itraconazole and Itraconazole-d3. A common transition for Itraconazole is m/z 705.3 -
392.4.[6] The transition for Itraconazole-d3 will be shifted by the mass of the deuterium
labels.

Data Analysis

o Construct a calibration curve by plotting the peak area ratio of Itraconazole to Itraconazole-
d3 against the concentration of the calibration standards.

o Determine the concentration of Itraconazole in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizations
Itraconazole's Mechanism of Action: Inhibition of
Ergosterol Biosynthesis

Itraconazole's primary antifungal activity stems from its ability to inhibit the fungal cytochrome
P450 enzyme, lanosterol 14a-demethylase.[8][9][10] This enzyme is a critical component of the
ergosterol biosynthesis pathway. Ergosterol is an essential component of the fungal cell
membrane, analogous to cholesterol in mammalian cells.[10] By inhibiting its synthesis,
Itraconazole disrupts the integrity and function of the fungal cell membrane, leading to cell
death.[9][10]
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Itraconazole's inhibition of the ergosterol biosynthesis pathway.

Experimental Workflow for Itraconazole Quantification

The following diagram illustrates the typical workflow for the quantification of Itraconazole in a
biological sample using Itraconazole-d3 as an internal standard.
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Sample Preparation

Plasma Sample Workflow for Itraconazole quantification using an internal standard.
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LC-MS/MS workflow for Itraconazole quantification.
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Conclusion

Itraconazole-d3 is an indispensable tool for the accurate and precise quantification of
Itraconazole in research and drug development. This guide provides a foundational
understanding of the commercially available standards and a detailed methodology for their
application. Researchers should select a supplier based on their specific requirements for
purity, concentration, and available documentation, and adapt the provided experimental
protocol to their specific laboratory conditions and instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b602483#commercially-available-itraconazole-d3-
standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b602483#commercially-available-itraconazole-d3-standards
https://www.benchchem.com/product/b602483#commercially-available-itraconazole-d3-standards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b602483?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

